Cas no 823222-02-2 (5-Chloro-2-(trifluoromethyl)pyridine-3-carboxylic acid)

• Product Name: 5-Chloro-2-(trifluoromethyl)pyridine-3-carboxylic acid
• CAS No: 823222-02-2
• MF: C₇H₃ClF₃NO₂
• MW: 225.552431344986
• MDL: MFCD10698577
• CID: 694357
• PubChem ID: 53396282
• Update Time: 2025-10-28

5-Chloro-2-(trifluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 5-chloro-2-(trifluoromethyl)-
• 5-chloro-2-(trifluoromethyl)nicotinic acid
• 5-chloro-2-(trifluoromethyl)pyridine-3-carboxylic acid
• 5-Chloro-2-trifluoromethyl-nicotinic acid
• 5-Chloro-2-(trifluoromethyl)-3-pyridinecarboxylic acid (ACI)
• DTXSID40694245
• 5-Chloro-2-(trifluoromethyl)nicotinicacid
• AB62441
• 3-CHLORO-6-(TRIFLUOROMETHYL)PYRIDINE-5-CARBOXYLIC ACID
• 823222-02-2
• AKOS024263020
• E80451
• SCHEMBL23119566
• SWAUZBSMIIDEMA-UHFFFAOYSA-N
• 5-Chloro-2-(trifluoromethyl)pyridine-3-carboxylic acid

• MDL： MFCD10698577
• Inchi： 1S/C7H3ClF3NO2/c8-3-1-4(6(13)14)5(12-2-3)7(9,10)11/h1-2H,(H,13,14)
• InChI Key： SWAUZBSMIIDEMA-UHFFFAOYSA-N
• SMILES： O=C(C1C(C(F)(F)F)=NC=C(Cl)C=1)O

Computed Properties

• Exact Mass: 224.9804405g/mol
• Monoisotopic Mass: 224.9804405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 5-Chloro-2-(trifluoromethyl)pyridine-3-carboxylic acid

Introduction to 5-Chloro-2-(trifluoromethyl)pyridine-3-carboxylic Acid (CAS No. 823222-02-2)

5-Chloro-2-(trifluoromethyl)pyridine-3-carboxylic acid, identified by its CAS number 823222-02-2, is a significant compound in the realm of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, which is renowned for its diverse biological activities and applications. The presence of both chloro and trifluoromethyl substituents in its molecular structure imparts unique chemical properties, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The molecular structure of 5-Chloro-2-(trifluoromethyl)pyridine-3-carboxylic acid consists of a pyridine ring substituted at the 5-position with a chlorine atom and at the 2-position with a trifluoromethyl group. The carboxylic acid functional group at the 3-position further enhances its reactivity, allowing for a wide range of chemical transformations. These structural features make it an attractive building block for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, there has been growing interest in the development of fluorinated pyridines due to their enhanced metabolic stability and improved binding affinity to biological targets. The trifluoromethyl group, in particular, is known to increase the lipophilicity and binding affinity of drug candidates, thereby improving their pharmacokinetic properties. 5-Chloro-2-(trifluoromethyl)pyridine-3-carboxylic acid leverages these advantages, making it a promising candidate for further exploration in drug discovery.

One of the most compelling applications of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By targeting kinases with small molecule inhibitors, researchers can modulate these pathways and potentially treat disease. The pyridine core of 5-Chloro-2-(trifluoromethyl)pyridine-3-carboxylic acid provides a suitable scaffold for designing such inhibitors. Recent studies have demonstrated that compounds derived from this scaffold exhibit potent activity against several kinases, making them attractive leads for further development.

Another area where this compound has shown promise is in the development of agrochemicals. Fluorinated pyridines are known to have enhanced pesticidal and herbicidal properties due to their improved stability and bioavailability. The structural features of 5-Chloro-2-(trifluoromethyl)pyridine-3-carboxylic acid, particularly the presence of the trifluoromethyl group, make it an excellent candidate for designing new-generation agrochemicals that are more effective and environmentally friendly.

The synthesis of 5-Chloro-2-(trifluoromethyl)pyridine-3-carboxylic acid involves several key steps that highlight its synthetic utility. The introduction of the chloro and trifluoromethyl groups can be achieved through various chemical reactions, including halogenation and cross-coupling reactions. The carboxylic acid functionality can be installed via oxidation or carboxylation reactions. These synthetic strategies not only demonstrate the versatility of this compound but also provide valuable insights into its potential applications in industrial-scale production.

In conclusion, 5-Chloro-2-(trifluoromethyl)pyridine-3-carboxylic acid (CAS No. 823222-02-2) is a multifaceted compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features make it an ideal candidate for designing novel drug candidates and agrochemicals. As research in fluorinated pyridines continues to advance, compounds like this are expected to play an increasingly important role in addressing global challenges in healthcare and agriculture.